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Compound of Interest

Compound Name: 4-Chlorobenzenesulfonamide

Cat. No.: B1664158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Chlorobenzenesulfonamide (CAS 98-64-6) is a synthetic aromatic sulfonamide that has

garnered significant interest in medicinal chemistry and pharmacology. Structurally

characterized by a benzene ring substituted with a chlorine atom and a sulfonamide group, this

compound serves as a versatile building block for the synthesis of various biologically active

molecules.[1] Its primary mechanism of action involves the inhibition of carbonic anhydrases, a

family of metalloenzymes crucial for various physiological processes.[1][2] This guide provides

a comprehensive overview of the physicochemical properties, biological activity, and

associated hazards of 4-Chlorobenzenesulfonamide, with a focus on its potential applications

in research and drug development.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 4-Chlorobenzenesulfonamide
is essential for its application in experimental settings and for predicting its behavior in

biological systems.
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Property Value Source

Molecular Formula C₆H₆ClNO₂S [3][4]

Molecular Weight 191.64 g/mol [3]

Appearance White powder

Melting Point 140-144 °C [4]

Solubility
Slightly soluble in DMSO and

Methanol
[5]

pKa 9.89 ± 0.10 (Predicted) [5]

LogP 0.84 [4]

Biological Activity and Mechanism of Action
The biological activity of 4-Chlorobenzenesulfonamide is primarily attributed to its ability to

inhibit carbonic anhydrases (CAs).[1][2] CAs catalyze the reversible hydration of carbon dioxide

to bicarbonate and a proton. By inhibiting these enzymes, 4-Chlorobenzenesulfonamide can

modulate pH homeostasis and fluid balance, which has implications for various therapeutic

areas.[1][2]

Carbonic Anhydrase Inhibition
Sulfonamides, including 4-Chlorobenzenesulfonamide, are known to bind to the zinc ion

within the active site of carbonic anhydrases.[6][7] The sulfonamide group coordinates with the

Zn(II) ion, displacing a water molecule or hydroxide ion that is essential for the enzyme's

catalytic activity. This interaction blocks the access of the substrate (CO₂) to the active site,

thereby inhibiting the enzyme.
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Mechanism of Carbonic Anhydrase Inhibition
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Caption: Inhibition of carbonic anhydrase by 4-chlorobenzenesulfonamide.

Anticonvulsant and Antitumor Activity
Research has indicated that 4-Chlorobenzenesulfonamide exhibits anticonvulsant properties.

This activity is likely linked to its carbonic anhydrase inhibitory function, as CA inhibitors can

affect neuronal excitability. Furthermore, derivatives of 4-Chlorobenzenesulfonamide have

been investigated for their potential as antitumor agents.[8] The proposed mechanism involves

the inhibition of tumor-associated CA isozymes (e.g., CA IX and CA XII), which play a role in

tumor acidification and proliferation.[8]

Hazards and Safety Information
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4-Chlorobenzenesulfonamide is classified as a hazardous substance and requires careful

handling in a laboratory setting.

Hazard Class GHS Code Description Source

Skin Irritation H315 Causes skin irritation [9]

Eye Irritation H319
Causes serious eye

irritation
[9]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[9]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols
Synthesis of 4-Chlorobenzenesulfonamide
A common laboratory-scale synthesis involves the reaction of 4-chlorobenzenesulfonyl chloride

with ammonia.[1]

Materials:

4-chlorobenzenesulfonyl chloride

Aqueous ammonia solution

Ice bath
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Stirring apparatus

Filtration apparatus

Procedure:

Cool the aqueous ammonia solution in an ice bath.

Slowly add 4-chlorobenzenesulfonyl chloride to the cold, stirred ammonia solution.

Continue stirring for a specified period to ensure complete reaction.

Collect the precipitated 4-Chlorobenzenesulfonamide by filtration.

Wash the product with cold water to remove any unreacted starting materials and ammonium

chloride.

Dry the purified product.
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Synthesis Workflow
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Caption: Experimental workflow for the synthesis of 4-chlorobenzenesulfonamide.
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In Vitro Carbonic Anhydrase Inhibition Assay
The inhibitory activity of 4-Chlorobenzenesulfonamide against carbonic anhydrase can be

determined using a spectrophotometric assay based on the hydrolysis of p-nitrophenyl acetate.

[10]

Materials:

Bovine carbonic anhydrase II (bCA II)

Tris-sulfate buffer (pH 7.6)

p-nitrophenyl acetate

4-Chlorobenzenesulfonamide (test compound)

96-well microplate

Spectrophotometer

Procedure:

Prepare a solution of the test compound in a suitable solvent (e.g., DMSO).

In a 96-well plate, add the Tris-sulfate buffer, the test compound solution, and the bovine

enzyme solution.

Pre-incubate the mixture at a controlled temperature (e.g., 25°C) for a defined period (e.g.,

10 minutes).

Initiate the reaction by adding the substrate, p-nitrophenyl acetate.

Monitor the formation of the product, p-nitrophenol, by measuring the absorbance at a

specific wavelength over time using a spectrophotometer.

Calculate the inhibition percentage by comparing the rate of the reaction in the presence of

the inhibitor to the rate of the uninhibited reaction.
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Conclusion
4-Chlorobenzenesulfonamide is a compound of significant interest to the scientific

community, particularly in the fields of medicinal chemistry and drug development. Its well-

characterized role as a carbonic anhydrase inhibitor provides a foundation for the exploration of

its therapeutic potential in various conditions, including epilepsy and cancer. This guide has

summarized the key physicochemical properties, biological activities, and hazards associated

with this compound, and has provided an overview of relevant experimental protocols.

Researchers and scientists should adhere to strict safety protocols when handling this

chemical. Further investigation into the structure-activity relationships of its derivatives may

lead to the development of more potent and selective therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-
Chlorobenzenesulfonamide (CAS 98-64-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664158#cas-number-98-64-6-properties-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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